Cas no 174261-09-7 (Benzoic acid, 5-cyano-2,4-dimethoxy-)

• Product Name: Benzoic acid, 5-cyano-2,4-dimethoxy-
• CAS No: 174261-09-7
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 1359422
• Update Time: 2024-08-17

Benzoic acid, 5-cyano-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-cyano-2,4-dimethoxy-

• Inchi： 1S/C10H9NO4/c1-14-8-4-9(15-2)7(10(12)13)3-6(8)5-11/h3-4H,1-2H3,(H,12,13)
• InChI Key： XBCDJGGXTRLARG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#N)=C(OC)C=C1OC

Computed Properties

• Exact Mass: 207.05317

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 407.5±45.0 °C(Predicted)
• PSA: 79.55
• pka: 3.80±0.10(Predicted)